Cas no 1821803-91-1 (3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)-
• CAS No: 1821803-91-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6360477
• PubChem ID: 94411103
• Update Time: 2025-05-23

3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)-
• 1821803-91-1
• EN300-6877999
• 1217847-55-6
• Ethyl (3R,4R)-4-methylpyrrolidine-3-carboxylate
• CS-0298736
• Trans-4-methyl-pyrrolidine-3-carboxylic acid ethyl ester

• Inchi： 1S/C8H15NO2/c1-3-11-8(10)7-5-9-4-6(7)2/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： TVTNJIINRHALKA-BQBZGAKWSA-N
• SMILES： N1C[C@H](C)[C@@H](C(OCC)=O)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 203.7±33.0 °C(Predicted)
• pka: 9.52±0.10(Predicted)

Additional information on 3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)-

Research Brief on 3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)- (CAS: 1821803-91-1)

This research brief provides an overview of the latest advancements and studies related to the compound 3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)- (CAS: 1821803-91-1). This chiral pyrrolidine derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a building block for pharmaceuticals, particularly in the synthesis of bioactive molecules and drug candidates.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. Its stereospecific structure, characterized by the (3R,4R) configuration, makes it a valuable intermediate in asymmetric synthesis. Researchers have explored its utility in the preparation of protease inhibitors, receptor modulators, and other pharmacologically active compounds. The ethyl ester moiety further enhances its reactivity, facilitating its incorporation into more complex molecular frameworks.

One of the key areas of investigation involves the use of 3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)- in the synthesis of peptidomimetics. These compounds mimic natural peptides and are designed to interact with biological targets such as enzymes or receptors. Recent publications have demonstrated its efficacy in improving the metabolic stability and bioavailability of peptide-based drugs, addressing some of the limitations associated with traditional peptide therapeutics.

In addition to its applications in drug discovery, this compound has also been studied for its potential in chemical biology. Researchers have utilized it as a scaffold for the development of probes and tools to investigate biological pathways. For instance, its incorporation into fluorescent or affinity tags has enabled the visualization and isolation of specific proteins or enzymes in complex biological systems.

Methodologically, the synthesis and characterization of 3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)- have been refined in recent years. Advanced techniques such as chiral HPLC and NMR spectroscopy have been employed to ensure high enantiomeric purity, which is critical for its application in asymmetric synthesis. Furthermore, computational modeling has provided insights into its conformational preferences and interactions with biological targets, aiding in the rational design of derivatives with enhanced properties.

The safety and toxicological profile of this compound have also been a focus of recent research. Preliminary studies suggest that it exhibits low acute toxicity, making it a viable candidate for further pharmaceutical development. However, comprehensive toxicological assessments are still underway to evaluate its long-term effects and potential side effects.

In conclusion, 3-Pyrrolidinecarboxylic acid, 4-methyl-, ethyl ester, (3R,4R)- (CAS: 1821803-91-1) represents a promising intermediate in medicinal chemistry and chemical biology. Its stereospecificity, reactivity, and versatility make it a valuable tool for researchers aiming to develop novel therapeutics and biological probes. Ongoing studies are expected to uncover additional applications and optimize its synthesis and utilization in drug discovery pipelines.